Cas no 2287274-29-5 (1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid)

• Product Name: 1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid
• CAS No: 2287274-29-5
• MF: C₁₆H₁₉FN₄O₄
• MW: 350.344866991043
• CID: 6588337
• PubChem ID: 165738144
• Update Time: 2025-07-25

1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid
• 2287274-29-5
• EN300-6750021

• Inchi： 1S/C16H19FN4O4/c1-16(2,3)25-15(24)20-6-9(7-20)8-21-13-11(18-19-21)5-4-10(17)12(13)14(22)23/h4-5,9H,6-8H2,1-3H3,(H,22,23)
• InChI Key： PVGUYQRCNTXTLK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C(=O)O)N(CC1CN(C(=O)OC(C)(C)C)C1)N=N2

Computed Properties

• Exact Mass: 350.13903326g/mol
• Monoisotopic Mass: 350.13903326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid

Recent Advances in the Study of 1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS: 2287274-29-5)

The compound 1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS: 2287274-29-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and benzotriazole moieties, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its applications in drug discovery, particularly in the development of protease inhibitors and anti-inflammatory agents.

One of the most notable advancements in the research of this compound is its role as a building block in the synthesis of small-molecule inhibitors targeting specific enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity and potency against serine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The tert-butoxycarbonyl (Boc) protecting group in the molecule provides stability during synthetic processes, while the fluorine atom enhances its binding affinity to target proteins.

Further investigations have explored the pharmacokinetic properties of this compound. A recent preclinical study highlighted its favorable metabolic stability and bioavailability, making it a viable candidate for further drug development. The study also noted that the carboxylic acid moiety facilitates the formation of salt forms, which can improve solubility and formulation properties. These findings underscore the compound's versatility and potential for optimization in drug design.

In addition to its therapeutic applications, 1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid has been utilized in chemical biology as a probe for studying enzyme mechanisms. Its fluorescent properties, attributed to the benzotriazole core, enable real-time monitoring of enzymatic reactions, providing valuable insights into enzyme kinetics and inhibition. This dual functionality as both a therapeutic agent and a research tool positions the compound as a valuable asset in both academic and industrial settings.

Despite these promising developments, challenges remain in the scalable synthesis and optimization of this compound. Recent efforts have focused on streamlining its synthetic route to improve yield and reduce production costs. Advances in green chemistry and catalytic methods have shown potential in addressing these challenges, paving the way for broader applications of this molecule in drug discovery and development.

In conclusion, 1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS: 2287274-29-5) represents a promising scaffold in medicinal chemistry, with demonstrated applications in enzyme inhibition and chemical biology. Ongoing research aims to further elucidate its mechanisms of action and expand its therapeutic potential, making it a compound of significant interest for future studies.